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Compound of Interest

Compound Name: Hexylene glycol-d12

Cat. No.: B580266

In-Depth Technical Guide: Hexylene Glycol-d12

This guide provides the core physicochemical properties of Hexylene Glycol-d12, a
deuterated form of hexylene glycol.[1][2] The information is intended for researchers, scientists,
and professionals in drug development who utilize stable isotope-labeled compounds as
internal standards or tracers in metabolic studies.

Physicochemical Properties

Hexylene Glycol-d12, also known as 2-Methyl-2,4-pentanediol-d12, is the deuterium-labeled
version of hexylene glycol.[1] The substitution of hydrogen atoms with deuterium isotopes
results in a higher molecular weight compared to the unlabeled compound. This isotopic
labeling is crucial for its use in quantitative analyses using techniques like NMR, GC-MS, or
LC-MS.[1]

The key quantitative data for Hexylene Glycol-d12 are summarized in the table below.

Property Value Source
Chemical Formula CeH2D1202 [31[4]I5]
Molecular Weight 130.25 g/mol [11[31[5]
Unlabeled CAS Number 107-41-5 [41151[6]
Labeled CAS Number 284474-72-2 [3][4]6]
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The unlabeled counterpart, hexylene glycol (CeH140:2), has a molecular weight of
approximately 118.17 g/mol .[7]

Logical Relationship Diagram

The following diagram illustrates the relationship between the compound and its fundamental
properties.

Hexylene Glycol-d12

has as identified by

Molecular Formula Molecular Weight CAS Number
CeH2D1202 130.25 g/mol 284474-72-2

Click to download full resolution via product page

Core properties of Hexylene Glycol-d12.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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